1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride

• IUPAC Name: 1-[(4-methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C17H27NO2.ClH/c1-14-3-5-16(6-4-14)12-20-13-17(19)11-18-9-7-15(2)8-10-18;/h3-6,15,17,19H,7-13H2,1-2H3;1H
• InChI Key: UIGYGBGKJBAIHG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(COCC2=CC=C(C=C2)C)O.Cl
• Molecular Formula: C17H28ClNO2
• Molecular Weight: 313.9 g/mol

Description

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride is a chemical compound with a complex structure that includes a piperidine ring, a methoxy group, and a methylphenyl group

Preparation Methods

The synthesis of 1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride typically involves multiple steps. The synthetic route often starts with the preparation of the piperidine ring, followed by the introduction of the methoxy and methylphenyl groups. The reaction conditions may vary, but common reagents include organic solvents, catalysts, and specific temperature and pressure conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activities, including its effects on cellular processes and its interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic properties, including its use as a drug candidate for treating various diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol;hydrochloride can be compared with other similar compounds, such as:

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-ol: This compound lacks the hydrochloride group, which may affect its solubility and reactivity.

1-[(4-Methylphenyl)methoxy]-3-(4-methylpiperidin-1-yl)propan-2-amine: This compound has an amine group instead of an alcohol group, which may alter its chemical and biological properties. The uniqueness of this compound lies in its specific structure and the presence of the hydrochloride group, which may confer distinct properties and applications.